Iminodiacetonitrile
Cat. No. B147120
Key on ui cas rn:
628-87-5
M. Wt: 95.1 g/mol
InChI Key: BSRDNMMLQYNQQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:34]([Cl:35])[Cl:36].[CH3:1][NH:2][C:3]([O:4][c:5]1[cH:6][cH:7][cH:8][c:9]2[c:13]1[O:12][C:11]([CH3:14])([CH3:15])[CH2:10]2)=[O:16].[CH3:20][CH2:21][N:22]([CH2:23][CH3:24])[CH2:25][CH3:26].[NH:27]([CH2:28][C:29]#[N:30])[CH2:31][C:32]#[N:33].[O:37]1[CH2:38][CH2:39][CH2:40][CH2:41]1.[S:17]([Cl:18])[Cl:19]>>[CH3:1][N:2]([C:3]([O:4][c:5]1[cH:6][cH:7][cH:8][c:9]2[c:13]1[O:12][C:11]([CH3:14])([CH3:15])[CH2:10]2)=[O:16])[S:17][N:27]([CH2:28][C:29]#[N:30])[CH2:31][C:32]#[N:33]
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Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CNC(=O)Oc1cccc2c1OC(C)(C)C2
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCN(CC)CC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#CCNCC#N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClSCl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN(SN(CC#N)CC#N)C(=O)Oc1cccc2c1OC(C)(C)C2
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Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
